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Compound of Interest

Compound Name: Cyclooctanecarboxylic acid

CAS No.: 4103-15-5

Cat. No.: B1269089

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive analysis of the spectroscopic data for

cyclooctanecarboxylic acid, a key intermediate in organic synthesis and a valuable building

block in medicinal chemistry. Understanding its unique spectral signature is paramount for

reaction monitoring, quality control, and the rational design of novel molecular entities. This

document moves beyond a simple recitation of data, offering insights into the structural

nuances revealed by Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS).

Introduction: The Structural Significance of
Cyclooctanecarboxylic Acid
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Cyclooctanecarboxylic acid (C₉H₁₆O₂) presents a fascinating case study in conformational

analysis due to the inherent flexibility of the eight-membered ring. This flexibility gives rise to a

complex energetic landscape of various conformers, which in turn influences its spectroscopic

properties. A thorough characterization is therefore essential for any researcher utilizing this

compound. This guide will dissect the key features of its ¹H NMR, ¹³C NMR, IR, and Mass

spectra to provide a holistic understanding of its molecular architecture.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
A Window into the Cyclooctane Ring
NMR spectroscopy is arguably the most powerful tool for elucidating the detailed structure of

organic molecules in solution. For cyclooctanecarboxylic acid, it provides critical information

about the proton and carbon environments within its dynamic ring system.

¹H NMR Spectroscopy
The proton NMR spectrum of cyclooctanecarboxylic acid is characterized by a series of

broad, overlapping multiplets for the fourteen methylene protons of the cyclooctane ring,

typically observed in the upfield region. The acidic proton of the carboxylic acid group gives rise

to a distinct, broad singlet at a significantly downfield chemical shift, which is sensitive to

concentration and solvent. The methine proton alpha to the carbonyl group is also a key

diagnostic signal.

Key ¹H NMR Spectral Features:
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Proton
Typical Chemical

Shift (δ, ppm)
Multiplicity Notes

-COOH 10.0 - 12.0 Broad Singlet

Chemical shift is

concentration and

solvent dependent.

-CH(COOH)- 2.2 - 2.5 Multiplet

The methine proton

adjacent to the

carboxyl group.

-CH₂- (ring) 1.3 - 1.8 Multiplet

A complex and broad

signal due to multiple,

overlapping

resonances of the

fourteen ring protons.

Experimental Protocol: Acquiring a ¹H NMR Spectrum

A standardized protocol for the acquisition of a high-quality ¹H NMR spectrum is crucial for

reproducibility and accurate interpretation.

Sample Preparation: Dissolve approximately 5-10 mg of cyclooctanecarboxylic acid in 0.6-

0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. The

choice of solvent can influence the chemical shift of the acidic proton.

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal

signal dispersion.

Acquisition Parameters:

Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

Spectral Width: Typically 0-16 ppm.

Number of Scans: 16-64 scans are usually sufficient for a good signal-to-noise ratio.

Relaxation Delay (d1): 1-2 seconds.
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Processing: Apply Fourier transformation, phase correction, and baseline correction to the

acquired Free Induction Decay (FID). Reference the spectrum to the residual solvent peak or

an internal standard (e.g., TMS at 0 ppm).

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides a direct count of the number of non-equivalent carbon atoms

in the molecule and offers valuable information about their chemical environment.

Key ¹³C NMR Spectral Features:

Carbon
Typical Chemical Shift (δ,

ppm)
Notes

-COOH 180 - 185

The carbonyl carbon of the

carboxylic acid, typically

observed at the downfield end

of the spectrum.

-CH(COOH)- 45 - 50
The methine carbon attached

to the carboxyl group.

-CH₂- (ring) 25 - 35

Multiple signals for the seven

methylene carbons of the

cyclooctane ring, often

overlapping.

Experimental Protocol: Acquiring a ¹³C NMR Spectrum

Sample Preparation: A more concentrated sample (20-50 mg in 0.6-0.7 mL of deuterated

solvent) is generally required for ¹³C NMR compared to ¹H NMR.

Instrumentation: A high-field NMR spectrometer equipped with a broadband probe.

Acquisition Parameters:

Pulse Program: A standard proton-decoupled ¹³C experiment (e.g., 'zgpg30' on Bruker

instruments).
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Spectral Width: Typically 0-220 ppm.

Number of Scans: A larger number of scans (e.g., 1024 or more) is often necessary to

achieve a good signal-to-noise ratio due to the low natural abundance of ¹³C.

Relaxation Delay (d1): 2-5 seconds is recommended for quantitative analysis, though

shorter delays can be used for qualitative spectra.

Processing: Similar to ¹H NMR, the FID is processed via Fourier transformation, phasing,

and baseline correction. The spectrum is referenced to the solvent peak.

Infrared (IR) Spectroscopy: Probing the Functional
Groups
IR spectroscopy is an indispensable technique for the identification of key functional groups

within a molecule. For cyclooctanecarboxylic acid, the IR spectrum is dominated by the

characteristic absorptions of the carboxylic acid moiety.

Key IR Absorption Bands:

Functional

Group

Vibrational

Mode

Typical

Wavenumber

(cm⁻¹)

Intensity Appearance

O-H Stretching 2500 - 3300 Strong Very Broad

C-H (sp³) Stretching 2850 - 3000 Medium-Strong Sharp

C=O Stretching 1700 - 1725 Strong Sharp

C-O Stretching 1210 - 1320 Medium

O-H Bending 920 - 950 Medium Broad

The most prominent feature is the extremely broad O-H stretching vibration of the carboxylic

acid, which often overlaps with the C-H stretching vibrations. This broadness is a result of

strong hydrogen bonding between carboxylic acid molecules, which exist predominantly as
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dimers in the condensed phase. The strong, sharp absorption band for the C=O stretch is

another definitive feature.

Experimental Protocol: Acquiring an IR Spectrum

Sample Preparation (Neat Liquid): If cyclooctanecarboxylic acid is a liquid at room

temperature, a drop of the neat sample can be placed between two salt plates (e.g., NaCl or

KBr) to form a thin film.

Sample Preparation (KBr Pellet): If the sample is a solid, grind a small amount (1-2 mg) with

approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar

and pestle. Press the mixture into a transparent pellet using a hydraulic press.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition: Record the spectrum, typically over the range of 4000 to 400 cm⁻¹. A

background spectrum of the empty sample compartment (or a pure KBr pellet) should be

recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation
Mass spectrometry provides crucial information about the molecular weight and the

fragmentation pattern of a molecule upon ionization, which can be used to confirm its structure.

For cyclooctanecarboxylic acid, electron ionization (EI) is a common technique.

Key Mass Spectral Features (Electron Ionization):

m/z Value Proposed Fragment Notes

156 [M]⁺ Molecular ion peak.

111 [M - COOH]⁺
Loss of the carboxylic acid

group.

55 [C₄H₇]⁺
A common fragment in cyclic

systems.
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The molecular ion peak at m/z 156 confirms the molecular formula of C₉H₁₆O₂. A significant

fragment is often observed corresponding to the loss of the entire carboxylic acid group,

resulting in a peak at m/z 111. Further fragmentation of the cyclooctyl cation can lead to a

variety of smaller fragments.

Experimental Protocol: Acquiring a Mass Spectrum

Sample Introduction: The sample can be introduced into the mass spectrometer via a direct

insertion probe or, if volatile enough, through a gas chromatograph (GC-MS).

Ionization: Electron Ionization (EI) at a standard energy of 70 eV is typically used.

Mass Analyzer: A quadrupole or time-of-flight (TOF) analyzer is commonly employed to

separate the ions based on their mass-to-charge ratio.

Data Acquisition: The mass spectrum is recorded, plotting the relative abundance of ions

against their m/z values.

Integrated Spectroscopic Analysis: The Complete
Picture
The true power of spectroscopic analysis lies in the integration of data from multiple

techniques. The information from ¹H NMR, ¹³C NMR, IR, and MS, when considered together,

provides an unambiguous confirmation of the structure of cyclooctanecarboxylic acid.

Caption: Integrated workflow for the structural elucidation of cyclooctanecarboxylic acid.

Conclusion: A Foundational Dataset for Advanced
Applications
This in-depth guide has provided a comprehensive overview of the key spectroscopic features

of cyclooctanecarboxylic acid. By understanding the nuances of its NMR, IR, and Mass

spectra, researchers and drug development professionals can confidently identify and

characterize this important molecule. The provided protocols serve as a foundation for

obtaining high-quality, reproducible data, ensuring the integrity of experimental results and

accelerating the pace of scientific discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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